Cas no 35259-60-0 (5α-Androstan-3α,11β-diol-17-one 3-Glucosiduronate)
35259-60-0 structure
Product Name:5α-Androstan-3α,11β-diol-17-one 3-Glucosiduronate
CAS No:35259-60-0
MF:C25H37NaO9
MW:504.545659780502
CID:295513
PubChem ID:90471715
Update Time:2025-09-22
5α-Androstan-3α,11β-diol-17-one 3-Glucosiduronate Chemical and Physical Properties
Names and Identifiers
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- b-D-Glucopyranosiduronic acid, (3a,5a,11b)-11-hydroxy-17-oxoandrostan-3-yl
- sodium;(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[[(3R,8S,9S,10S,11S,13S,14S)-11-hydroxy-10,13-dimethyl-17-oxo-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]oxane-2-carboxylate
- 5alpha-Androstan-3alpha,11beta-diol-17-one 3-glucosiduronate
- 35259-60-0
- 5α-Androstan-3α,11β-diol-17-one 3-Glucosiduronate
-
- Inchi: 1S/C25H38O9.Na/c1-24-8-7-12(33-23-20(30)18(28)19(29)21(34-23)22(31)32)9-11(24)3-4-13-14-5-6-16(27)25(14,2)10-15(26)17(13)24;/h11-15,17-21,23,26,28-30H,3-10H2,1-2H3,(H,31,32);/q;+1/p-1/t11?,12-,13+,14+,15+,17-,18+,19+,20-,21+,23-,24+,25+;/m1./s1
- InChI Key: WUJWCKOHQMHOEE-AQJNTERASA-M
- SMILES: [Na+].O[C@H]1C[C@]2(C)C(CC[C@H]2[C@@H]2CCC3C[C@@H](CC[C@]3(C)[C@H]21)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)[O-])O1)O)O)O)=O
Computed Properties
- Exact Mass: 482.252
- Monoisotopic Mass: 482.252
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 34
- Rotatable Bond Count: 3
- Complexity: 833
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 13
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 154A^2
5α-Androstan-3α,11β-diol-17-one 3-Glucosiduronate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A653320-0.5mg |
5α-Androstan-3α,11β-diol-17-one 3-Glucosiduronate |
35259-60-0 | 0.5mg |
$ 315.00 | 2022-06-07 | ||
| TRC | A653320-2.5mg |
5α-Androstan-3α,11β-diol-17-one 3-Glucosiduronate |
35259-60-0 | 2.5mg |
$ 1613.00 | 2023-04-19 | ||
| TRC | A653320-5mg |
5α-Androstan-3α,11β-diol-17-one 3-Glucosiduronate |
35259-60-0 | 5mg |
$ 3008.00 | 2023-04-19 | ||
| TRC | A653320-.5mg |
5α-Androstan-3α,11β-diol-17-one 3-Glucosiduronate |
35259-60-0 | .5mg |
$ 385.00 | 2023-04-19 |
5α-Androstan-3α,11β-diol-17-one 3-Glucosiduronate Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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